Cas no 105750-99-0 (3-Octyne-1,5-diol, 7-methyl-)

• Product Name: 3-Octyne-1,5-diol, 7-methyl-
• CAS No: 105750-99-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1162916
• PubChem ID: 71333793
• Update Time: 2025-04-20

3-Octyne-1,5-diol, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne-1,5-diol, 7-methyl-
• 7-methyloct-3-yne-1,5-diol
• 105750-99-0
• DTXSID30761995

• Inchi： 1S/C9H16O2/c1-8(2)7-9(11)5-3-4-6-10/h8-11H,4,6-7H2,1-2H3
• InChI Key： IMMYXUALWCPKCK-UHFFFAOYSA-N
• SMILES： OC(C#CCCO)CC(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46